Cas no 2137755-61-2 (Spiro[2.5]octane-1-methanamine, 6-amino-N-(1-methylethyl)-)

• Product Name: Spiro[2.5]octane-1-methanamine, 6-amino-N-(1-methylethyl)-
• CAS No: 2137755-61-2
• MF: C₁₂H₂₄N₂
• MW: 196.332363128662
• CID: 5302516
• Update Time: 2025-07-09

Spiro[2.5]octane-1-methanamine, 6-amino-N-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Spiro[2.5]octane-1-methanamine, 6-amino-N-(1-methylethyl)-

• Inchi： 1S/C12H24N2/c1-9(2)14-8-10-7-12(10)5-3-11(13)4-6-12/h9-11,14H,3-8,13H2,1-2H3
• InChI Key： GJTOAIKKDTZYFB-UHFFFAOYSA-N
• SMILES： C1(CNC(C)C)C2(CCC(N)CC2)C1

Additional information on Spiro[2.5]octane-1-methanamine, 6-amino-N-(1-methylethyl)-

Introduction to Spiro[2.5]octane-1-methanamine, 6-amino-N-(1-methylethyl)- (CAS No. 2137755-61-2)

Spiro[2.5]octane-1-methanamine, 6-amino-N-(1-methylethyl)-, is a fascinating compound with significant implications in the field of medicinal chemistry and drug development. This molecule, identified by its CAS number 2137755-61-2, has garnered attention due to its unique structural features and potential applications in the synthesis of bioactive molecules.

The structural framework of Spiro[2.5]octane-1-methanamine, 6-amino-N-(1-methylethyl)-, consists of a spirocyclic core, which is a key feature that contributes to its distinct chemical and biological properties. The spirocyclic structure introduces rigidity and specific spatial orientations of functional groups, making it a valuable scaffold for designing molecules with tailored biological activities.

In recent years, there has been growing interest in spirocyclic compounds due to their ability to mimic natural products and exhibit enhanced binding affinity to biological targets. The presence of both amino and alkyl substituents in Spiro[2.5]octane-1-methanamine, 6-amino-N-(1-methylethyl)-, provides multiple sites for functionalization, enabling the synthesis of derivatives with improved pharmacological profiles.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. Researchers have been exploring its use as a precursor in the synthesis of small molecules that target various diseases, including cancer and neurological disorders. The spirocyclic core and the specific substitution pattern in Spiro[2.5]octane-1-methanamine, 6-amino-N-(1-methylethyl)-, offer a unique platform for designing molecules that can interact with biological targets in a highly specific manner.

The amino group at the 6-position and the N-(1-methylethyl) substituent are particularly noteworthy, as they provide opportunities for further chemical modification. These functional groups can be used to introduce additional pharmacophores or to optimize solubility and metabolic stability. Such modifications are crucial for improving the drug-like properties of lead compounds and advancing them towards clinical development.

Recent studies have highlighted the importance of spirocyclic compounds in drug discovery. For instance, researchers have demonstrated that spirocyclic scaffolds can enhance binding affinity and reduce off-target effects compared to linear or cyclic analogs. This has led to increased interest in developing libraries of spirocyclic compounds for high-throughput screening and virtual docking studies.

Spiro[2.5]octane-1-methanamine, 6-amino-N-(1-methylethyl)-, has also been investigated for its potential role in modulating enzyme activity. Enzymes are critical targets for many therapeutic agents, and the ability to design molecules that selectively inhibit or activate specific enzymes is essential for treating various diseases. The unique structural features of this compound make it a promising candidate for developing enzyme inhibitors with high specificity and potency.

The synthesis of Spiro[2.5]octane-1-methanamine, 6-amino-N-(1-methylethyl)-, presents both challenges and opportunities for synthetic chemists. The spirocyclic core requires careful construction to ensure regioselectivity and stereocontrol during the synthesis process. However, advances in synthetic methodologies have made it increasingly feasible to construct complex spirocyclic structures efficiently.

In conclusion, Spiro[2.5]octane-1-methanamine, 6-amino-N-(1-methylethyl)-, is a versatile compound with significant potential in medicinal chemistry and drug development. Its unique structural features and functional groups make it an attractive scaffold for designing bioactive molecules with tailored pharmacological properties. As research continues to uncover new applications for spirocyclic compounds, it is likely that Spiro[2.5]octane-1-methanamine, 6-amino-N-(1-methylethyl)-, will play an important role in the discovery and development of novel therapeutic agents.